Cas no 13858-71-4 (Ethyl 5-(4-methoxyphenyl)thiophene-2-carboxylate)

• Product Name: Ethyl 5-(4-methoxyphenyl)thiophene-2-carboxylate
• CAS No: 13858-71-4
• MF: C₁₄H₁₄O₃S
• MW: 262.324162960052
• MDL: MFCD01860770
• CID: 219627
• PubChem ID: 2763455
• Update Time: 2025-04-19

Ethyl 5-(4-methoxyphenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(4-methoxyphenyl)thiophene-2-carboxylate
• 2-Thiophenecarboxylicacid, 5-(4-methoxyphenyl)-, ethyl ester
• Ethyl 5-(4-methoxyphenyl)-2-thiophenecarboxylate
• 2-Aethoxycarbonyl-5-p-methoxyphenyl-thiophen
• 5-(4-methoxy-phenyl)-thiophene-2-carboxylic acid ethyl ester
• ethylmethoxyphenylthiophenecarboxylate
• RARECHEM AK MA K023
• methyl 5-(4-methoxyphenyl)thiophene-2-carboxylate
• FT-0680099
• 12X-0701
• DTXSID70376966
• CS-0445639
• J-521066
• SCHEMBL6361017
• AKOS005069640
• 2-Thiophenecarboxylic acid, 5-(4-methoxyphenyl)-, ethyl ester
• MFCD01860770
• 13858-71-4
• YUXBXDQIEMWBMS-UHFFFAOYSA-N
• DB-351570
• G66669

• MDL： MFCD01860770
• Inchi： 1S/C14H14O3S/c1-3-17-14(15)13-9-8-12(18-13)10-4-6-11(16-2)7-5-10/h4-9H,3H2,1-2H3
• InChI Key： YUXBXDQIEMWBMS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 262.06600
• Monoisotopic Mass: 262.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Melting Point: 71-75°C
• PSA: 63.77000
• LogP: 3.60040

Ethyl 5-(4-methoxyphenyl)thiophene-2-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT